6-chloro-4-methoxy-2,3-dihydropyridazin-3-one
Description
6-chloro-4-methoxy-2,3-dihydropyridazin-3-one is a chemical compound with the molecular formula C5H5ClN2O2 . It has a molecular weight of 160.56 . The IUPAC name for this compound is 6-chloro-4-methoxy-3 (2H)-pyridazinone .
Molecular Structure Analysis
The InChI code for 6-chloro-4-methoxy-2,3-dihydropyridazin-3-one is 1S/C5H5ClN2O2/c1-10-3-2-4 (6)7-8-5 (3)9/h2H,1H3, (H,8,9) . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
6-chloro-4-methoxy-2,3-dihydropyridazin-3-one is a powder that should be stored at 4°C .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-chloro-4-methoxy-2,3-dihydropyridazin-3-one involves the reaction of 4-methoxy-2-nitrobenzaldehyde with ethyl acetoacetate to form 4-methoxy-2-nitrophenylacetoacetate, which is then reduced to 4-methoxy-2-aminophenylacetoacetate. This intermediate is then reacted with chloroacetyl chloride to form 6-chloro-4-methoxy-2-oxo-2,3-dihydropyridazine, which is subsequently reduced to 6-chloro-4-methoxy-2,3-dihydropyridazin-3-one.", "Starting Materials": [ "4-methoxy-2-nitrobenzaldehyde", "ethyl acetoacetate", "chloroacetyl chloride", "reducing agent" ], "Reaction": [ "Step 1: Reaction of 4-methoxy-2-nitrobenzaldehyde with ethyl acetoacetate in the presence of a base to form 4-methoxy-2-nitrophenylacetoacetate.", "Step 2: Reduction of 4-methoxy-2-nitrophenylacetoacetate to 4-methoxy-2-aminophenylacetoacetate using a reducing agent such as sodium dithionite.", "Step 3: Reaction of 4-methoxy-2-aminophenylacetoacetate with chloroacetyl chloride in the presence of a base to form 6-chloro-4-methoxy-2-oxo-2,3-dihydropyridazine.", "Step 4: Reduction of 6-chloro-4-methoxy-2-oxo-2,3-dihydropyridazine to 6-chloro-4-methoxy-2,3-dihydropyridazin-3-one using a reducing agent such as sodium borohydride." ] } | |
CAS RN |
952569-55-0 |
Product Name |
6-chloro-4-methoxy-2,3-dihydropyridazin-3-one |
Molecular Formula |
C5H5ClN2O2 |
Molecular Weight |
160.6 |
Purity |
95 |
Origin of Product |
United States |
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